Cas no 100840-66-2 (1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride)

100840-66-2 structure
Product Name:1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride
CAS No:100840-66-2
Molecular Formula:C11H18ClNO3
Molecular Weight:247.718522548676
CID:4559005
PubChem ID:71755745
1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride Properties
Names and Identifiers
-
- 1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride
-
- InChIKey: BPMHNQGTLPTYSK-UHFFFAOYSA-N
- Inchi: 1S/C11H17NO3.ClH/c1-13-9-6-10(14-2)8-11(7-9)15-5-3-4-12;/h6-8H,3-5,12H2,1-2H3;1H
- SMILES: O(C1C=C(OC)C=C(OC)C=1)CCCN.Cl
Computed Properties
- Exact Mass: 247.097521g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 6
- Monoisotopic Mass: 247.097521g/mol
- Heavy Atom Count: 16
- Complexity: 154
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 2
- Topological Polar Surface Area: 53.7Ų
- Molecular Weight: 247.72g/mol
1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P019ZIW-50mg |
1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride |
100840-66-2 | 95% | 50mg |
$256.00 | 2025-03-04 | |
A2B Chem LLC | AV44760-50mg |
1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride |
100840-66-2 | 95% | 50mg |
$212.00 | 2024-04-20 | |
Aaron | AR019ZR8-50mg |
1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride |
100840-66-2 | 95% | 50mg |
$256.00 | 2025-02-08 | |
Enamine | EN300-104161-0.05g |
3-(3,5-dimethoxyphenoxy)propan-1-amine hydrochloride |
100840-66-2 | 95% | 0.05g |
$168.0 | 2023-10-28 | |
TRC | A629538-10mg |
1-(3-Aminopropoxy)-3,5-dimethoxybenzene Hydrochloride |
100840-66-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00961053-1g |
1-(3-Aminopropoxy)-3,5-dimethoxybenzene hydrochloride |
100840-66-2 | 95% | 1g |
¥4731.0 |
1-(3-aminopropoxy)-3,5-dimethoxybenzene hydrochloride Related Literature
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1. New emerging rare-earth free yellow emitting 2D BCNO nanophosphor for white light emitting diodes†Garima Kedawat,Bipin Kumar Gupta New J. Chem., 2015,39, 5161-5170
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Takeshi Serizawa,Hisao Matsuno,Toshiki Sawada J. Mater. Chem., 2011,21, 10252-10260
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Caio C. S. de Oliveira,Rômulo A. Ando,Pedro H. C. Camargo Phys. Chem. Chem. Phys., 2013,15, 1887-1893
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Zi Xin Huang,Ze Ping Zhang,Ting Zhang,Min Zhi Rong,Ming Qiu Zhang J. Mater. Chem. A, 2022,10, 18895-18906
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Emilie Martinelli,Anna Chiara Vicini,Michele Mancinelli,Andrea Mazzanti,Paolo Zani,Luca Bernardi,Mariafrancesca Fochi Chem. Commun., 2015,51, 658-660
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8. Contents
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Sandip Mukherjee,Partha Sarathi Mukherjee Dalton Trans., 2013,42, 4019-4030
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M. Depke,N. Goswami Lab Chip, 2020,20, 2937-2946
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